2-[(4-methylbenzyl)thio]-N-{4-[(phenylthio)methyl]phenyl}acetamide

• IUPAC Name: 2-[(4-methylphenyl)methylsulfanyl]-N-[4-(phenylsulfanylmethyl)phenyl]acetamide
• InChI: InChI=1S/C23H23NOS2/c1-18-7-9-19(10-8-18)15-26-17-23(25)24-21-13-11-20(12-14-21)16-27-22-5-3-2-4-6-22/h2-14H,15-17H2,1H3,(H,24,25)
• InChI Key: JOCKKLFZMNIHHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)NC2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C23H23NOS2
• Molecular Weight: 393.6 g/mol

Description

The compound “2-[(4-methylbenzyl)thio]-N-{4-[(phenylthio)methyl]phenyl}acetamide” is a complex organic molecule. It contains a central acetamide group (CH3CONH-) which is substituted with a phenyl group and a 4-methylbenzylthio group. Another phenylthio group is attached to the phenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the acetamide group and the introduction of the phenylthio and 4-methylbenzylthio groups. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the acetamide group, phenylthio group, and 4-methylbenzylthio group would contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The acetamide group, phenylthio group, and 4-methylbenzylthio group could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the specific context in which it is used. For example, if it is used as a drug, its mechanism of action would involve interacting with specific targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its use in various fields such as medicine, materials science, or chemical synthesis.